Cas no 2228807-64-3 (tert-butyl 4-(2-aminocyclopropyl)-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-(2-aminocyclopropyl)-1H-imidazole-1-carboxylate
• CAS No: 2228807-64-3
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6344580
• PubChem ID: 165620703
• Update Time: 2025-07-24

tert-butyl 4-(2-aminocyclopropyl)-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-aminocyclopropyl)-1H-imidazole-1-carboxylate
• 2228807-64-3
• EN300-1896102

• Inchi： 1S/C11H17N3O2/c1-11(2,3)16-10(15)14-5-9(13-6-14)7-4-8(7)12/h5-8H,4,12H2,1-3H3
• InChI Key： QNLLRCYGFGAAOK-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(=C1)C1CC1N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 4-(2-aminocyclopropyl)-1H-imidazole-1-carboxylate

Professional Introduction to Tert-butyl 4-(2-aminocyclopropyl)-1H-imidazole-1-carboxylate (CAS No. 2228807-64-3)

Tert-butyl 4-(2-aminocyclopropyl)-1H-imidazole-1-carboxylate, with the chemical formula C₁₂H₂₀N₂O₂, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the imidazole class, which is well-documented for its diverse biological activities and therapeutic potential. The presence of a tert-butyl group and an aminocyclopropyl moiety in its structure imparts unique chemical properties that make it a valuable scaffold for developing novel bioactive molecules.

The CAS number 2228807-64-3 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature and industrial applications. The structural features of Tert-butyl 4-(2-aminocyclopropyl)-1H-imidazole-1-carboxylate include a rigid imidazole ring system, which is known to be crucial for interactions with biological targets such as enzymes and receptors. The tert-butyl group enhances lipophilicity, while the aminocyclopropyl side chain introduces a specific spatial orientation that can influence binding affinity and selectivity.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. Imidazole derivatives, in particular, have shown promise in various therapeutic areas, including antiviral, antibacterial, and anticancer applications. The Tert-butyl 4-(2-aminocyclopropyl)-1H-imidazole-1-carboxylate structure has been explored as a lead compound in several research initiatives due to its potential to modulate biological pathways relevant to human diseases.

In vitro studies have demonstrated the compound's ability to interact with specific targets, suggesting its utility in therapeutic interventions. For instance, research has indicated that derivatives of this class may exhibit inhibitory effects on certain kinases and other enzymes implicated in cancer progression. The aminocyclopropyl moiety plays a critical role in these interactions by providing a hydrogen bond acceptor site, which is essential for stable binding to biological macromolecules.

The synthesis of Tert-butyl 4-(2-aminocyclopropyl)-1H-imidazole-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently. These synthetic strategies not only enhance the accessibility of the compound for further study but also pave the way for scalable production processes.

Pharmaceutical companies and academic institutions are increasingly focusing on developing libraries of heterocyclic compounds like Tert-butyl 4-(2-aminocyclopropyl)-1H-imidazole-1-carboxylate for high-throughput screening (HTS) and virtual drug design. The structural diversity offered by such compounds makes them ideal candidates for identifying novel therapeutic agents with improved efficacy and reduced side effects. Computational modeling techniques are being leveraged to predict the binding modes of these compounds with target proteins, thereby accelerating the drug discovery pipeline.

The imidazole ring system in Tert-butyl 4-(2-aminocyclopropyl)-1H-imidazole-1-carboxylate is particularly noteworthy due to its prevalence in bioactive natural products and synthetic drugs. This motif is known to participate in various non-covalent interactions with biological targets, including hydrogen bonding, π-stacking, and hydrophobic effects. The combination of these interactions contributes to the compound's binding affinity and selectivity, making it a promising candidate for further development.

Epidemiological studies have also suggested that imidazole derivatives may have protective effects against certain chronic diseases by modulating inflammatory pathways and oxidative stress. While more research is needed to fully elucidate these mechanisms, preliminary findings are encouraging for the potential application of Tert-butyl 4-(2-aminocyclopropyl)-1H-imidazole-1-carboxylate in preventative medicine. Its structural features make it amenable to modifications that could enhance its pharmacokinetic properties, such as solubility and bioavailability.

The role of computational chemistry in optimizing lead compounds like Tert-butyl 4-(2-aminocyclopropyl)-1H-imidazole-1-carboxylate cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into the conformational flexibility and electronic properties of these molecules. Such information is critical for designing analogs with improved binding affinity and reduced toxicity. By integrating experimental data with computational predictions, researchers can accelerate the development of novel drugs that meet stringent pharmacological criteria.

In conclusion, Tert-butyl 4-(2-aminocyclopropyl)-1H-imidazole-1-carboxylate (CAS No. 2228807-64-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity, make it an attractive scaffold for developing new therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.